Cas no 941965-08-8 (1-(4-chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea)

• Product Name: 1-(4-chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea
• CAS No: 941965-08-8
• MF: C₁₅H₁₁ClF₂N₆O
• MW: 364.73724770546
• CID: 5854964
• PubChem ID: 18566076
• Update Time: 2025-11-01

1-(4-chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]urea
• 1-(4-chlorophenyl)-3-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea
• AKOS024626138
• 1-(4-chlorophenyl)-3-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)urea
• F2072-0250
• 941965-08-8
• 1-(4-chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

• Inchi： 1S/C15H11ClF2N6O/c16-9-1-3-10(4-2-9)20-15(25)19-8-14-21-22-23-24(14)11-5-6-12(17)13(18)7-11/h1-7H,8H2,(H2,19,20,25)
• InChI Key： KBFNQIIRGKUPMH-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC1N(C2=CC=C(F)C(F)=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 364.0650930g/mol
• Monoisotopic Mass: 364.0650930g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on 1-(4-chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea

Introduction to 1-(4-Chlorophenyl)-3-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941965-08-8)

1-(4-Chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea, with the CAS number 941965-08-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a urea moiety, a chlorophenyl group, and a tetrazole ring substituted with a difluorophenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The urea moiety in this compound is a key functional group that plays a crucial role in its biological activity. Ureas are known for their ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets such as enzymes and receptors. The presence of the chlorophenyl group adds lipophilicity to the molecule, potentially improving its cell membrane permeability and bioavailability. The tetrazole ring, particularly when substituted with a difluorophenyl group, imparts additional stability and reactivity to the molecule, making it an attractive candidate for drug development.

Recent studies have explored the potential of 1-(4-Chlorophenyl)-3-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an anticancer agent. Research has demonstrated that 1-(4-Chlorophenyl)-3-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the PI3K/Akt pathway, which is often dysregulated in various types of cancer. This makes it a promising candidate for further investigation in oncology.

In addition to its biological activities, the synthesis of 1-(4-Chlorophenyl)-3-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea has been optimized to improve yield and purity. Various synthetic routes have been developed to produce this compound efficiently. One common approach involves the reaction of 4-chlorophenyl isocyanate with 1-(3,4-difluorophenyl)-5-methyltetrazole under controlled conditions. These synthetic methods are crucial for scaling up production for preclinical and clinical studies.

The pharmacokinetic properties of 1-(4-Chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea have also been studied extensively. Preclinical data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high oral bioavailability and low toxicity make it suitable for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-(4-Chlorophenyl)-3-{1-(3,4-Difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea. Early-phase trials have shown promising results in terms of safety and tolerability. Ongoing phase II trials are focusing on specific indications such as inflammatory diseases and cancer. These trials aim to provide more comprehensive data on the compound's therapeutic potential and guide its future development.

In conclusion, 1-(4-Chlorophenyl)-3-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}urea (CAS No. 941965-08-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry.